Cas no 59949-61-0 (2,2':5',2''-Terthiophene,5,5''-dimethyl-)

• Product Name: 2,2':5',2''-Terthiophene,5,5''-dimethyl-
• CAS No: 59949-61-0
• MF: C₁₄H₁₂S₃
• MW: 276.440079689026
• CID: 386245
• PubChem ID: 181247
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene,5,5''-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,5,5''-dimethyl-
• 2,5-bis(5-methylthiophen-2-yl)thiophene
• 1~5~,3~5~-Dimethyl-1~2~,2~2~:2~5~,3~2~-terthiophene
• 5,5''-Dimethyl-alpha-terthienyl
• DTXSID40975369
• 2,2':5',2''-Terthiophene, 5,5''-dimethyl-
• SCHEMBL120939
• 59949-61-0

• Inchi： 1S/C14H12S3/c1-9-3-5-11(15-9)13-7-8-14(17-13)12-6-4-10(2)16-12/h3-8H,1-2H3
• InChI Key： UCLXUPRIAJUZED-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C)S1)C1=CC=C(C)S1

Computed Properties

• Exact Mass: 276.01026
• Monoisotopic Mass: 276.01011390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0